Cas no 1421457-52-4 (N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide)

• Product Name: N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide
• CAS No: 1421457-52-4
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5806284
• PubChem ID: 71790013
• Update Time: 2025-06-23

N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[2-(4-methyl-1-piperazinyl)-5-pyrimidinyl]-
• N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide
• F6222-0324
• N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)furan-2-carboxamide
• AKOS024539854
• 1421457-52-4

• Inchi： 1S/C14H17N5O2/c1-18-4-6-19(7-5-18)14-15-9-11(10-16-14)17-13(20)12-3-2-8-21-12/h2-3,8-10H,4-7H2,1H3,(H,17,20)
• InChI Key： XRTBFBKBMZYACZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CN=C(N2CCN(C)CC2)N=C1)=O

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide

N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide (CAS No. 1421457-52-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide (CAS No. 1421457-52-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide is characterized by a pyrimidine ring linked to a furan ring through an amide bond, with a 4-methylpiperazine moiety attached to the pyrimidine ring. This combination of heterocyclic rings and functional groups imparts the compound with a high degree of molecular flexibility and the ability to interact with various biological targets.

Recent studies have highlighted the potential of N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide as a potent inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The ability to selectively target CDKs makes N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide a promising candidate for the development of novel anticancer therapies.

In addition to its anticancer properties, N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide has also shown promise in the treatment of viral infections. A study published in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the disruption of viral RNA synthesis, making it a valuable lead compound for the development of broad-spectrum antiviral agents.

The pharmacokinetic properties of N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide have been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, toxicity studies have shown that N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide has been optimized to improve yield and purity. A common synthetic route involves the reaction of 5-chloropyrimidine with 4-methylpiperazine followed by coupling with furan carboxylic acid using standard amide coupling conditions. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.

In conclusion, N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-y]furan-2-carboxamide (CAS No. 1421457-52-4) represents a promising lead compound in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in cancer therapy and antiviral treatments, making it an exciting area of focus for pharmaceutical development.